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Compound of Interest

Compound Name:
tert-Butyl 6-hydroxy-1H-indole-1-

carboxylate

CAS No.: 898746-82-2

Cat. No.: B1343701

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The protection of the nitrogen atom in indole rings is a crucial step in the multi-step synthesis of

many biologically active compounds and pharmaceuticals. The tert-butoxycarbonyl (Boc) group

is one of the most widely used protecting groups for amines due to its stability under various

reaction conditions and its facile removal under acidic conditions. This document provides a

detailed protocol for the N-Boc protection of 6-hydroxyindole, a common scaffold in medicinal

chemistry. The procedure is based on established methods for the N-Boc protection of indoles

and other heterocyclic amines.

The reaction involves the treatment of 6-hydroxyindole with di-tert-butyl dicarbonate (Boc₂O) in

the presence of a base. The indole nitrogen, being weakly nucleophilic, often requires the

presence of a catalyst such as 4-dimethylaminopyridine (DMAP) to facilitate the reaction. The

hydroxyl group at the 6-position is generally less reactive than the indole nitrogen under these

conditions, allowing for selective N-protection.
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Reaction Scheme
The chemical transformation for the N-Boc protection of 6-hydroxyindole is depicted below:

Caption: N-Boc protection of 6-hydroxyindole.

Experimental Protocol
This protocol is adapted from general procedures for the N-Boc protection of indoles.

Materials:

6-Hydroxyindole

Di-tert-butyl dicarbonate (Boc₂O)

4-(Dimethylamino)pyridine (DMAP)

Anhydrous tetrahydrofuran (THF)

Ethyl acetate (EtOAc)

Hexane

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Nitrogen or argon inlet

Separatory funnel

Rotary evaporator
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Silica gel for column chromatography

Procedure:

Reaction Setup: To a dry round-bottom flask under an inert atmosphere (nitrogen or argon),

add 6-hydroxyindole (1.0 eq).

Dissolution: Add anhydrous tetrahydrofuran (THF, approximately 10-20 mL per gram of 6-

hydroxyindole) to the flask and stir until the solid is completely dissolved.

Addition of Reagents: To the stirred solution, add 4-(dimethylaminopyridine) (DMAP, 0.1-0.2

eq) followed by the dropwise addition of a solution of di-tert-butyl dicarbonate (Boc₂O, 1.1-

1.5 eq) in a small amount of anhydrous THF.

Reaction: Stir the reaction mixture at room temperature. Monitor the progress of the reaction

by thin-layer chromatography (TLC) using a suitable eluent system (e.g., ethyl

acetate/hexane). The reaction is typically complete within 2-12 hours.

Work-up:

Once the reaction is complete, quench the reaction by adding saturated aqueous sodium

bicarbonate solution.

Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of

the aqueous layer).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary

evaporator.

Purification: Purify the crude product by flash column chromatography on silica gel using a

gradient of ethyl acetate in hexane as the eluent to afford the pure tert-butyl 6-hydroxy-1H-
indole-1-carboxylate.
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Data Presentation
While a specific literature source detailing the N-Boc protection of 6-hydroxyindole with

complete experimental data was not identified in the performed search, the following table

presents expected and reported data for the product and structurally similar compounds.

Parameter
6-Hydroxyindole
(Starting Material)

tert-butyl 6-
hydroxy-1H-indole-
1-carboxylate
(Product -
Expected)

tert-butyl 6-chloro-
1H-indole-1-
carboxylate
(Reference
Compound)[1]

Molecular Formula C₈H₇NO C₁₃H₁₅NO₃ C₁₃H₁₄ClNO₂

Molecular Weight 133.15 g/mol 233.26 g/mol 251.71 g/mol

Appearance Solid
White to off-white

solid
Not Reported

Yield N/A High (typically >80%) Not Reported

¹H NMR (CDCl₃, δ

ppm)
Not provided

Expected: ~8.0 (d),

~7.5 (d), ~7.0 (s), ~6.7

(dd), ~6.5 (d), ~5.0 (br

s, OH), 1.6 (s, 9H)

8.04 (d, J = 0.8 Hz,

1H), 7.55 (d, J = 8.5

Hz, 1H), 7.48 (d, J =

1.8 Hz, 1H), 7.14 (dd,

J = 8.5, 1.9 Hz, 1H),

6.51 (d, J = 3.7 Hz,

1H), 1.66 (s, 9H)

¹³C NMR (CDCl₃, δ

ppm)
Not provided

Expected signals for

indole core, Boc

group, and C-OH

149.5, 134.9, 131.2,

129.8, 124.9, 122.3,

114.7, 106.9, 83.9,

28.2

Mass Spec (m/z) 133 [M]⁺
Expected: 234

[M+H]⁺, 256 [M+Na]⁺
Not Reported

Experimental Workflow
The following diagram illustrates the key steps in the N-Boc protection of 6-hydroxyindole.
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Start: 6-Hydroxyindole

Dissolve in Anhydrous THF

Add DMAP and Boc₂O

Stir at Room Temperature
(Monitor by TLC)

Aqueous Work-up
(NaHCO₃, EtOAc, Brine)

Dry (MgSO₄/Na₂SO₄) and Concentrate

Purify by Column Chromatography

Product: tert-butyl
6-hydroxy-1H-indole-1-carboxylate

Click to download full resolution via product page

Caption: Workflow for N-Boc protection.

Safety Precautions
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Work in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, a lab coat,

and gloves.

Di-tert-butyl dicarbonate can cause skin and eye irritation. Handle with care.

Tetrahydrofuran is flammable and can form explosive peroxides. Use from a freshly opened

bottle or test for peroxides before use.

DMAP is toxic and should be handled with caution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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